Cas no 1805407-34-4 (6-Chloro-2-(difluoromethyl)-3-hydroxypyridine-4-sulfonamide)

• Product Name: 6-Chloro-2-(difluoromethyl)-3-hydroxypyridine-4-sulfonamide
• CAS No: 1805407-34-4
• MF: C₆H₅ClF₂N₂O₃S
• MW: 258.630306005478
• CID: 4867142
• Update Time: 2025-07-21

6-Chloro-2-(difluoromethyl)-3-hydroxypyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(difluoromethyl)-3-hydroxypyridine-4-sulfonamide

• Inchi： 1S/C6H5ClF2N2O3S/c7-3-1-2(15(10,13)14)5(12)4(11-3)6(8)9/h1,6,12H,(H2,10,13,14)
• InChI Key： CIXMLYHRPYEQOV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(C(F)F)=N1)O)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 1.2
• Topological Polar Surface Area: 102

Additional information on 6-Chloro-2-(difluoromethyl)-3-hydroxypyridine-4-sulfonamide

Introduction to 6-Chloro-2-(difluoromethyl)-3-hydroxypyridine-4-sulfonamide (CAS No. 1805407-34-4)

6-Chloro-2-(difluoromethyl)-3-hydroxypyridine-4-sulfonamide is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its molecular structure, characterized by a pyridine core substituted with chloro, difluoromethyl, hydroxyl, and sulfonamide functional groups, endows it with unique chemical properties that make it a promising candidate for the development of novel therapeutic agents. The compound’s chemical formula and molecular weight are critical parameters that define its reactivity and potential biological activity, making it an object of intense study in synthetic organic chemistry.

The significance of 6-Chloro-2-(difluoromethyl)-3-hydroxypyridine-4-sulfonamide lies in its structural versatility, which allows for diverse modifications and derivatization strategies. These modifications can be tailored to enhance its pharmacokinetic profile, improve binding affinity to biological targets, or expand its therapeutic spectrum. In recent years, the pharmaceutical industry has increasingly focused on developing small-molecule inhibitors that target enzymes and receptors involved in critical biological pathways. The presence of multiple substitution sites in 6-Chloro-2-(difluoromethyl)-3-hydroxypyridine-4-sulfonamide provides a rich scaffold for rational drug design, enabling chemists to fine-tune its interactions with biological macromolecules.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. For instance, studies have suggested that pyridine derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The chloro and sulfonamide groups are particularly noteworthy, as they are known to enhance the bioavailability and metabolic stability of drug candidates. Furthermore, the difluoromethyl group is a common pharmacophore in medicinal chemistry due to its ability to improve lipophilicity and binding affinity. These features collectively position 6-Chloro-2-(difluoromethyl)-3-hydroxypyridine-4-sulfonamide as a valuable building block for the synthesis of next-generation therapeutics.

In the context of contemporary research, 6-Chloro-2-(difluoromethyl)-3-hydroxypyridine-4-sulfonamide has been explored as a precursor in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are frequently implicated in diseases such as cancer and inflammatory disorders. By designing molecules that selectively inhibit specific kinases, researchers aim to disrupt aberrant signaling cascades that drive pathogenesis. The pyridine scaffold in 6-Chloro-2-(difluoromethyl)-3-hydroxypyridine-4-sulfonamide offers an ideal platform for such endeavors, given its ability to mimic natural substrates and interact with ATP-binding pockets.

Recent advances in computational chemistry have further enhanced the utility of 6-Chloro-2-(difluoromethyl)-3-hydroxypyridine-4-sulfonamide as a lead compound. Molecular docking simulations and virtual screening techniques have enabled researchers to predict binding modes and optimize interactions with target proteins with unprecedented precision. These computational approaches complement traditional high-throughput screening methods, allowing for more efficient identification of promising drug candidates. Moreover, the integration of machine learning algorithms has accelerated the process of de novo drug design by predicting structural features that enhance biological activity.

The synthesis of 6-Chloro-2-(difluoromethyl)-3-hydroxypyridine-4-sulfonamide presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves careful control over reaction conditions to ensure high yields and purity. Key steps include nucleophilic substitution reactions, protection-deprotection strategies, and functional group transformations. Advances in catalytic methods have also contributed to more sustainable synthetic routes, reducing waste generation and energy consumption. These improvements align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

In conclusion, 6-Chloro-2-(difluoromethyl)-3-hydroxypyridine-4-sulfonamide represents a significant advancement in medicinal chemistry due to its versatile structure and potential therapeutic applications. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery programs targeting various diseases. As research continues to uncover new biological pathways and therapeutic targets, 6-Chloro-2-(difluoromethyl)-3-hydroxypyridine-4-sulfonamide is poised to play a pivotal role in shaping the future of healthcare solutions.